N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-3-methoxybenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-3-methoxybenzene-1-sulfonamide, also known as HET0016, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HET0016 is a selective inhibitor of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase, which is involved in the metabolism of arachidonic acid.
Scientific Research Applications
Synthesis and Characterization of Sulfonamide Derivatives
Sulfonamide derivatives have been synthesized and characterized through various spectroscopic and computational methods. For example, the synthesis of new sulfonamide compounds, including their molecular and electronic structures, has been extensively investigated using techniques like NMR, FT-IR spectroscopy, and density functional theory calculations. These studies help in understanding the structural, electronic, and spectral properties of sulfonamide derivatives, laying the groundwork for their application in different scientific fields (Mahmood, Akram, & Lima, 2016).
Biological and Antimicrobial Activities
Sulfonamides have been recognized for their potent biological activities, including antimicrobial effects. Research has demonstrated that certain sulfonamide compounds exhibit significant activity against a range of bacterial and fungal strains, making them valuable in the development of new antimicrobial agents. The synthesis and biological screening of these compounds have provided insights into their potential therapeutic applications (Sirajuddin, Uddin, Ali, & Tahir, 2013).
Catalytic and Chemical Applications
Sulfonamides and their derivatives have also found applications in catalysis and chemical synthesis. Their unique properties have been utilized in the development of catalysts and in facilitating various chemical reactions. Studies on the aggregation of sulfonatocalixarene-based amphiphiles, for instance, highlight the role of sulfonamide groups in self-assembly processes and their potential in designing new materials and catalysts (Basílio, Francisco, & García‐Río, 2013).
Drug Design and Pharmacological Applications
The role of sulfonamides in drug design and pharmacology cannot be overstated. Their ability to inhibit various enzymes, including carbonic anhydrases, has been the subject of extensive research. This enzymatic inhibition property makes sulfonamides suitable candidates for the development of drugs targeting a range of diseases, from glaucoma to certain types of cancer (Ilies, Vullo, Pastorek, Scozzafava, Ilieș, Cǎproiu, Pastoreková, & Supuran, 2003).
properties
IUPAC Name |
N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-3-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4S/c1-19-12-6-5-7-13(10-12)20(17,18)15-11-14(16)8-3-2-4-9-14/h3,5-8,10,15-16H,2,4,9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXEURBPEMNQPAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)S(=O)(=O)NCC2(CCCC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.